Cas no 1169-61-5 ((1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone)

• Product Name: (1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone
• CAS No: 1169-61-5
• MF: C₂₃H₁₆O₃
• MW: 340.371346473694
• CID: 2615021
• PubChem ID: 19602191
• Update Time: 2025-04-21

(1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone
• 1169-61-5
• UPFMPZPBUSEBRH-UHFFFAOYSA-N
• (1,4-Dihydroxy-3-phenylnaphthalen-2-yl)(phenyl)methanone
• DTXSID00598977
• SCHEMBL7100257
• 2-benzoyl-1,4-dihydroxy-3-phenylnaphthalene

• Inchi： 1S/C23H16O3/c24-21(16-11-5-2-6-12-16)20-19(15-9-3-1-4-10-15)22(25)17-13-7-8-14-18(17)23(20)26/h1-14,25-26H
• InChI Key： UPFMPZPBUSEBRH-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(=C(C(C2C=CC=CC=2)=O)C=1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 340.109944368Da
• Monoisotopic Mass: 340.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 57.5Ų